Cas no 5187-84-8 (1-Methoxy-3-indolylmethyl glucosinolate)

1-Methoxy-3-indolylmethyl glucosinolate structure

5187-84-8 structure

Product Name:1-Methoxy-3-indolylmethyl glucosinolate

CAS No:5187-84-8

MF:C₁₇H₂₂N₂O₁₀S₂

MW:478.49400

CID:373777

PubChem ID:656565

Update Time:2024-10-29

1-Methoxy-3-indolylmethyl glucosinolate Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose, 1-thio-,1-[1-methoxy-N-(sulfooxy)-1H-indole-3-ethanimidate]
- 1-methoxy-3-indolylmethylglucosinolate
- MIMG
- Neoglucobrassicin
- 1-Methoxy-3-indolylmethyl glucosinolate
- 1-methoxyindol-3-ylmethylglucosinolate
- 1-S-[2-(1-methoxy-1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
- Neoglucobrassicin (N-Methoxy-3-indolmethyl-GS)
- 1-S-[2-(1-Methoxy-1H-indol-3-yl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose
- beta-D-Glucopyranose, 1-thio-, 1-(1-methoxy-N-(sulfooxy)-1H-indole-3-ethanimidate)
- 1-Methoxy-3-indolylmethylglucosinolate potassium salt
- 5187-84-8(Free acid)
- 5187-84-8
- 1ST157701K
- AKOS040762104
- (((2-(1-Methoxy-1H-indol-3-yl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)thio)ethylidene)amino)oxy)sulfonic acid
- CHEBI:27506
- DTXSID10966204
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(1-methoxyindol-3-yl)-N-sulfooxyethanimidothioate
- C08424
- Q27103170
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-(1-methoxyindol-3-yl)-N-sulfooxyethanimidothioate
- ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1Z)-2-(1-methoxyindol-3-yl)-N-sulfooxyethanimidothioate
- Inchi： 1S/C17H22N2O10S2/c1-27-19-7-9(10-4-2-3-5-11(10)19)6-13(18-29-31(24,25)26)30-17-16(23)15(22)14(21)12(8-20)28-17/h2-5,7,12,14-17,20-23H,6,8H2,1H3,(H,24,25,26)/b18-13-/t12-,14-,15+,16-,17+/m1/s1
- InChI Key： PKKMITFKYRCCOL-JMZFCNQTSA-N
- SMILES： S(/C(/C([H])([H])C1=C([H])N(C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])[H])=N\OS(=O)(=O)O[H])[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

Exact Mass: 477.06383
Monoisotopic Mass: 478.07158725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 733
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 214

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 183.1

1-Methoxy-3-indolylmethyl glucosinolate Pricemore >>

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